Cas no 122950-66-7 (1-(bromomethyl)-2-methoxy-3-methylbenzene)

• Product Name: 1-(bromomethyl)-2-methoxy-3-methylbenzene
• CAS No: 122950-66-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD18398319
• CID: 1217532
• PubChem ID: 14433798
• Update Time: 2025-04-20

1-(bromomethyl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-methoxy-3-methyl-
• 1-(bromomethyl)-2-methoxy-3-methylbenzene
• SCHEMBL4513903
• MFCD18398319
• AKOS037655702
• 122950-66-7
• CS-0457381
• DMQMITNJIJERTM-UHFFFAOYSA-N
• 2-Methoxy-3-methylbenzyl bromide
• XEA95066
• DTXSID40560193
• 1-bromomethyl-2-methoxy-3-methyl-benzene
• PS-9993
• 2-Methoxy-3-methylbenzylbromide
• EN300-1913335

• MDL： MFCD18398319
• Inchi： 1S/C9H11BrO/c1-7-4-3-5-8(6-10)9(7)11-2/h3-5H,6H2,1-2H3
• InChI Key： DMQMITNJIJERTM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides